4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide

• Molecular Formula: C18H18FN3O4S3
• Molecular Weight: 455.6 g/mol
• IUPAC Name: 4-fluoro-N-(6-piperidin-1-ylsulfonyl-1,3-benzothiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C18H18FN3O4S3/c19-13-4-6-14(7-5-13)28(23,24)21-18-20-16-9-8-15(12-17(16)27-18)29(25,26)22-10-2-1-3-11-22/h4-9,12H,1-3,10-11H2,(H,20,21)
• InChI Key: RDJWZJWTJMBCOK-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)N=C(S3)NS(=O)(=O)C4=CC=C(C=C4)F

Description

4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential use as a therapeutic agent. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This inhibition leads to the death of cancer cells and the reduction of inflammation in diseases such as rheumatoid arthritis.
Biochemical and Physiological Effects:
Studies have shown that 4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide has a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to reduce the production of inflammatory cytokines in cells involved in the immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide in lab experiments is its specificity for certain enzymes involved in cell growth and proliferation. This specificity allows for more targeted and effective treatment of cancer cells and inflammatory diseases. However, one limitation of using this compound in lab experiments is its potential toxicity to healthy cells.

Future Directions

There are many potential future directions for research involving 4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide. One area of interest is the development of more targeted and effective therapies for cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide involves a multi-step process that begins with the reaction of 4-fluorobenzenesulfonyl chloride with 6-amino-1,3-benzothiazole-2-sulfonamide. This intermediate product is then reacted with piperidine and sulfonyl chloride to produce the final compound.

Scientific Research Applications

The potential applications of 4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide in scientific research are vast. This compound has been shown to have activity against a variety of cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis.